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Compound of Interest

Compound Name: 4-Hexen-3-one

Cat. No.: B3029046

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 4-Hexen-3-one in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe and compliant use of this chemical.

Chemical Identification and Hazards

4-Hexen-3-one is a flammable liquid and vapor that is harmful if swallowed and can cause
skin, eye, and respiratory irritation.[1][2][3] Adherence to strict safety protocols is mandatory to
mitigate risks.

Hazard Classifications:

Flammable liquids[1]

Acute toxicity, oral[1]

Skin Irritation

Serious Eye Irritation

Specific target organ toxicity — single exposure (Respiratory system)
GHS Hazard Statements:

e H226: Flammable liquid and vapor.
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

A summary of key quantitative data for 4-Hexen-3-one is presented below.

Property Value Reference(s)
Molecular Formula CeH100 [1]

Molecular Weight 98.14 g/mol

Appearance Colorless to light yellow liquid [2]

Boiling Point 135-137 °C

Density 0.858 g/mL at 25 °C

Flash Point 34 °C (93.2 °F) - closed cup

N Insoluble in water; soluble in
Solubility ] [2]
organic solvents

Operational and Disposal Plan

This section provides step-by-step guidance for the lifecycle management of 4-Hexen-3-one
within a laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Hexen-3-one to prevent exposure.

[4]

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before each
use.[5]
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Eye/Face Protection: Use chemical safety goggles or a face shield.[6] Standard safety
glasses are not sufficient.

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective
clothing to prevent skin exposure.[6] Ensure legs and feet are covered; do not wear open-
toed shoes.[5]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[5][6] If ventilation is inadequate or for spill cleanup, a NIOSH-approved respirator with
organic vapor cartridges is required. A dust mask is not appropriate for vapors.[6]

Step-by-Step Handling Protocol

Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6]

Keep the container tightly closed and away from heat, sparks, open flames, and other
ignition sources.[3][6]

Ensure proper grounding and bonding of the container and receiving equipment to prevent
static discharge.[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][7]

General Handling and Use:

All work must be conducted in a well-ventilated area or a certified chemical fume hood.[5]

Before use, ensure that an eyewash station and safety shower are readily accessible and
operational.[6]

Use only non-sparking tools and explosion-proof equipment.[3][6]
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» Avoid all personal contact, including inhalation of vapors.[8] Do not smell or taste the
chemical.[5]

e Wash hands thoroughly with soap and water after handling and before leaving the work area.

[3][5]

e Do not eat, drink, or smoke in areas where 4-Hexen-3-one is handled or stored.[3]

Emergency and Spill Response

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
If skin irritation occurs, get medical advice.[3]

« Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[6]

e Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell. Do NOT induce
vomiting.[6]

Spill Cleanup Protocol:

o Evacuate all personnel from the immediate area.

e Remove all sources of ignition (e.g., turn off equipment, extinguish open flames).[6]
o Ensure adequate ventilation.

o Wearing the appropriate PPE (including respiratory protection), contain the spill using an
inert absorbent material such as sand, silica gel, or vermiculite.[6]

o Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled,
and closed container for disposal.[6]
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o Clean the spill area thoroughly, and decontaminate any tools used.

e Do not let the chemical enter the drains.[6]

Disposal Plan

All waste containing 4-Hexen-3-one is considered hazardous waste.

o Collect all waste, including contaminated absorbent materials and disposable PPE, in a
clearly labeled, sealed container.

o Store the waste container in a designated hazardous waste accumulation area away from
incompatible materials.

» Dispose of the waste through an approved hazardous waste disposal plant.[3][6] All disposal
activities must comply with local, state, and federal regulations.[8]

» Do not mix with other waste streams unless explicitly permitted.

Process Visualization

The following diagram illustrates the safe handling workflow for 4-Hexen-3-one, from
procurement to final disposal.
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Caption: Workflow for the safe handling, use, and disposal of 4-Hexen-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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